Cas no 2877766-55-5 (6-[4-(2-bromoprop-2-en-1-yl)piperazin-1-yl]-N,N-dimethylpyridazin-3-amine)

• Product Name: 6-[4-(2-bromoprop-2-en-1-yl)piperazin-1-yl]-N,N-dimethylpyridazin-3-amine
• CAS No: 2877766-55-5
• MF: C₁₃H₂₀BrN₅
• MW: 326.235401153564
• CID: 5309620
• PubChem ID: 165433813
• Update Time: 2025-10-29

6-[4-(2-bromoprop-2-en-1-yl)piperazin-1-yl]-N,N-dimethylpyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• F6790-0778
• AKOS040873250
• 6-[4-(2-bromoprop-2-en-1-yl)piperazin-1-yl]-N,N-dimethylpyridazin-3-amine
• 2877766-55-5
• 6-[4-(2-Bromo-2-propen-1-yl)-1-piperazinyl]-N,N-dimethyl-3-pyridazinamine

• Inchi： 1S/C13H20BrN5/c1-11(14)10-18-6-8-19(9-7-18)13-5-4-12(15-16-13)17(2)3/h4-5H,1,6-10H2,2-3H3
• InChI Key： CQMNIIARPJZTFR-UHFFFAOYSA-N
• SMILES： C1(N(C)C)=NN=C(N2CCN(CC(Br)=C)CC2)C=C1

Computed Properties

• Exact Mass: 325.09021g/mol
• Monoisotopic Mass: 325.09021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.362±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 489.7±45.0 °C(Predicted)
• pka: 8.73±0.10(Predicted)

Additional information on 6-[4-(2-bromoprop-2-en-1-yl)piperazin-1-yl]-N,N-dimethylpyridazin-3-amine

Introduction to 6-[4-(2-bromoprop-2-en-1-yl)piperazin-1-yl]-N,N-dimethylpyridazin-3-amine (CAS No. 2877766-55-5)

6-[4-(2-bromoprop-2-en-1-yl)piperazin-1-yl]-N,N-dimethylpyridazin-3-amine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2877766-55-5, represents a novel class of molecules with potential therapeutic applications. Its unique structural features, including a piperazine moiety and a pyridazine core, make it an intriguing candidate for further investigation in drug discovery.

The piperazine ring is a common pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. In particular, the N,N-dimethyl substitution on the piperazine ring enhances its solubility and bioavailability, making it a favorable structural feature for drug candidates. The presence of a 2-bromoprop-2-en-1-yl group introduces additional reactivity, allowing for further functionalization and derivatization, which can be crucial in optimizing pharmacological properties.

The pyridazine core of the molecule contributes to its overall stability and electronic properties, influencing its interactions with biological targets. Pyridazine derivatives have been explored in various therapeutic areas, including antiviral, anticancer, and anti-inflammatory applications. The combination of these structural elements in 6-[4-(2-bromoprop-2-en-1-yl)piperazin-1-yl]-N,N-dimethylpyridazin-3-amine suggests potential for multiple mechanisms of action.

In recent years, there has been a growing interest in developing small molecule inhibitors targeting protein-protein interactions (PPIs). Piperazine-based compounds have shown promise in this area due to their ability to modulate the conformation and activity of protein targets. The specific arrangement of atoms in 6-[4-(2-bromoprop-2-en-1-yl)piperazin-1-yl]-N,N-dimethylpyridazin-3-amine may enable it to disrupt critical PPIs involved in diseases such as cancer and neurodegenerative disorders.

Recent studies have highlighted the importance of structure-based drug design in optimizing lead compounds. Computational modeling and molecular dynamics simulations have been instrumental in understanding the binding modes of small molecules to their targets. The< strong>piperazine-pyridazine scaffold of 6-[4-(2-bromoprop-2-en-1-yl)piperazin-1-y]l-N,N-dimethylpyridazin -3 -amine provides a rich framework for such studies, allowing researchers to predict and refine its interactions with biological targets.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. The introduction of the 2-bromoprop -2-en -1 -yl group necessitates careful handling to avoid unwanted side reactions, highlighting the importance of expertise in synthetic organic chemistry.

Evaluation of the pharmacological properties of 6-[4-(2-bromoprop -2-en -1 -yl)piperazin -1 -yl] -N,N-dimethylpyridazin -3 -amine has revealed promising results in preclinical studies. Initial assays have demonstrated activity against several disease-relevant targets, including kinases and transcription factors. These findings warrant further investigation into its potential as a therapeutic agent.

The compound's solubility profile and metabolic stability are critical factors that determine its suitability for clinical development. Optimizing these properties through structural modifications can enhance its bioavailability and reduce the risk of rapid clearance from the body. Collaborative efforts between synthetic chemists and medicinal chemists are essential in refining these parameters.

In conclusion, 6-[4-(2-bromoprop -2-en -1 -yl)piperazin -1 -yl] -N,N-dimethylpyridazin -3 -amine (CAS No. 2877766--55--5) is a structurally unique compound with significant potential in pharmaceutical research. Its combination of a piperazine moiety and pyridazine core offers opportunities for developing novel therapeutics targeting various diseases. Further studies are needed to fully elucidate its pharmacological profile and explore its therapeutic applications.